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Compound of Interest

Compound Name: 3,4-Dimethylhexanal

Cat. No.: B14678340 Get Quote

Despite a comprehensive investigation into the scientific literature and chemical databases,

information regarding the natural occurrence and biological significance of 3,4-
Dimethylhexanal remains elusive. This technical overview summarizes the current state of

knowledge, highlighting the significant gap in our understanding of this particular branched-

chain aldehyde.

Currently, there is no readily available scientific literature that documents the presence of 3,4-
Dimethylhexanal in any natural source, including plants, insects, or microorganisms.

Extensive searches of chemical and biological databases have yielded detailed information on

its chemical and physical properties, but provide no context for its existence in a biological

system.

Chemical Profile of 3,4-Dimethylhexanal
While its biological role is unknown, the fundamental chemical characteristics of 3,4-
Dimethylhexanal have been established.
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Property Value

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol

CAS Number 27608-05-5

Appearance Not specified in available literature

Boiling Point Not specified in available literature

Density Not specified in available literature

Exploration of Potential Biological Roles
Hypothetically, as a volatile organic compound (VOC), 3,4-Dimethylhexanal could serve

various functions in nature, such as a pheromone for communication between organisms, a

defensive compound, or a metabolic byproduct. However, no studies have been found to

support any of these potential roles. Searches for related compounds, such as other isomers of

dimethylhexanal, have also failed to provide substantial leads into the biological relevance of

the 3,4-dimethyl isomer.

Methodologies for Synthesis and Analysis
While no specific experimental protocols for the extraction or analysis of 3,4-Dimethylhexanal
from biological matrices were found, general analytical techniques for aldehyde identification

could be applied. A potential synthetic route for 3,4-Dimethylhexanal has been proposed,

starting from 3,4-dimethyl-1-hexene. This suggests that the compound can be synthesized for

research purposes, which would be a prerequisite for investigating its potential biological

effects.

A generalized workflow for the synthesis and subsequent analysis of 3,4-Dimethylhexanal,
should a research need arise, is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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